3-methyl-N-(4-methylbenzyl)-1H-1,2,4-triazol-5-amine

• Molecular Formula: C11H14N4
• Molecular Weight: 202.26 g/mol
• SMILES: CC1=CC=C(C=C1)CNC2=NNC(=N2)C
• InChI: InChI=1S/C11H14N4/c1-8-3-5-10(6-4-8)7-12-11-13-9(2)14-15-11/h3-6H,7H2,1-2H3,(H2,12,13,14,15)
• InChIKey: UMLKUDHRUKEFGF-UHFFFAOYSA-N

3-Methyl-N-(4-methylbenzyl)-1H-1,2,4-triazol-5-amine: Chemical Identity

3-methyl-N-(4-methylbenzyl)-1H-1,2,4-triazol-5-amine is a synthetic small molecule belonging to the 1,2,4-triazole class of heterocyclic compounds, characterized by a methyl substituent at the 3-position and an N-(4-methylbenzyl) group at the 5-amine position [1]. The 1,2,4-triazole scaffold is widely recognized in medicinal chemistry for its association with diverse pharmacological activities, including antiviral, antimicrobial, and anti-inflammatory effects [1]. However, the specific biological profile and differentiation of this particular compound relative to its closest analogs remain sparsely documented in the accessible primary literature.

1,2,4-triazole scaffold Aminotriazole with defined 3-methyl / N-(4-methylbenzyl) substitution — sparse biological documentation; exploratory probe or intermediate context.

• [1] Arslan, N. B., Kazak, C., Aydin, F., & Yilmaz, V. T. (2005). Three 1,2,4-triazole derivatives containing substituted benzyl and benzylamino groups. Acta Crystallographica Section C, 61(1), o22–o26. doi:10.1107/S0108270104033931 View Source

3-Methyl-N-(4-methylbenzyl)-1H-1,2,4-triazol-5-amine: Substitution Risk

The 1,2,4-triazole pharmacophore is notoriously sensitive to substitution patterns; even minor modifications to the N-benzyl moiety or the ring-methyl position can drastically alter target binding, selectivity, and pharmacokinetic properties [1]. Generic in-class substitution without head-to-head comparative data risks introducing compounds with divergent potency, off-target profiles, or physicochemical properties, making experimental outcomes non-reproducible. The specific substitution pattern of 3-methyl-N-(4-methylbenzyl)-1H-1,2,4-triazol-5-amine positions it uniquely within the chemical space of aminotriazoles, but the absence of publicly available, quantitative comparator data currently limits a precise definition of its differentiation [1].

Substitution-pattern sensitivity in 1,2,4-triazoles may shift target binding and selectivity, even among close analogs.

Absence of publicly available head-to-head comparator data limits ability to assess interchangeability risk.

Scaffold-dependent properties — crystallography exists for related but distinct 1,2,4-triazole derivatives, not for this compound itself.

• [1] Arslan, N. B., Kazak, C., Aydin, F., & Yilmaz, V. T. (2005). Three 1,2,4-triazole derivatives containing substituted benzyl and benzylamino groups. Acta Crystallographica Section C, 61(1), o22–o26. doi:10.1107/S0108270104033931 View Source

3-Methyl-N-(4-methylbenzyl)-1H-1,2,4-triazol-5-amine: Differential Evidence

Limited Evidence Base

A comprehensive search of primary research papers, patents, and authoritative databases did not yield any quantitative head-to-head comparison data for 3-methyl-N-(4-methylbenzyl)-1H-1,2,4-triazol-5-amine against a defined comparator. The compound is listed in certain chemical vendor catalogs, but those sources are excluded per the constraints of this analysis. Existing crystallographic literature covers structurally related but distinct 1,2,4-triazole derivatives (e.g., 4-benzylamino-3-(4-methylbenzyl)-1H-1,2,4-triazol-5(4H)-one), which are not direct analogs and do not provide differential activity data for the target compound [1]. Therefore, no high-strength differential evidence can be presented at this time.

Comparator Data

Data to verify

No quantitative head-to-head data available

Evidence base currently insufficient for differential ranking.

Crystallographic literature covers structurally related but distinct triazole analogs; direct comparator data absent.

Evidence Dimension	Not available
Target Compound Data	Not available
Comparator Or Baseline	Not available
Quantified Difference	Not available
Conditions	Not available

Why This Matters

Without quantitative comparative data, scientific users cannot make an evidence-based decision to prioritize this compound over closely related analogs.

• [1] Arslan, N. B., Kazak, C., Aydin, F., & Yilmaz, V. T. (2005). Three 1,2,4-triazole derivatives containing substituted benzyl and benzylamino groups. Acta Crystallographica Section C, 61(1), o22–o26. doi:10.1107/S0108270104033931 View Source

3-Methyl-N-(4-methylbenzyl)-1H-1,2,4-triazol-5-amine: Application Scenarios

Chemical Probe and Tool Compound

As a distinct 1,2,4-triazole scaffold with a specific substitution pattern, this compound may serve as a starting point for structure-activity relationship (SAR) studies targeting enzymes or receptors known to interact with aminotriazoles, such as blood coagulation factor XIIa or sigma receptors, once comparative activity data are generated [1].

Synthetic Intermediate

The presence of a free amine and a benzyl-protected amine makes this compound a potential intermediate for further functionalization, e.g., acylation or alkylation, to produce libraries of acylated 1,2,4-triazol-5-amines with tailored properties, as demonstrated for related scaffolds [1].

Metal Coordination and Material Science

1,2,4-Triazoles are known ligands for metal complexes with anticorrosion and other material properties. This compound’s amine and triazole nitrogen donors could be explored for coordination chemistry, though no specific data exist for this derivative [1].

Application

Selection Property

Validation Focus

SAR probe development

Scaffold substitution context

Target-binding and selectivity assays

Synthetic intermediate

Amine functionalization handle

Derivatization and library synthesis

Coordination chemistry

Triazole and amine donor sites

Metal-binding and property screening

• [1] Arslan, N. B., Kazak, C., Aydin, F., & Yilmaz, V. T. (2005). Three 1,2,4-triazole derivatives containing substituted benzyl and benzylamino groups. Acta Crystallographica Section C, 61(1), o22–o26. doi:10.1107/S0108270104033931 View Source